Citiolone
Citiolone
Citiolone is a drug used in liver therapy. It is a derivative of the amino acid cysteine.
Brand Name:
Vulcanchem
CAS No.:
1195-16-0
VCID:
VC0523866
InChI:
InChI=1S/C6H9NO2S/c1-4(8)7-5-2-3-10-6(5)9/h5H,2-3H2,1H3,(H,7,8)
SMILES:
CC(=O)NC1CCSC1=O
Molecular Formula:
C6H9NO2S
Molecular Weight:
159.21 g/mol
Citiolone
CAS No.: 1195-16-0
Inhibitors
VCID: VC0523866
Molecular Formula: C6H9NO2S
Molecular Weight: 159.21 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1195-16-0 |
---|---|
Product Name | Citiolone |
Molecular Formula | C6H9NO2S |
Molecular Weight | 159.21 g/mol |
IUPAC Name | N-(2-oxothiolan-3-yl)acetamide |
Standard InChI | InChI=1S/C6H9NO2S/c1-4(8)7-5-2-3-10-6(5)9/h5H,2-3H2,1H3,(H,7,8) |
Standard InChIKey | NRFJZTXWLKPZAV-UHFFFAOYSA-N |
SMILES | CC(=O)NC1CCSC1=O |
Canonical SMILES | CC(=O)NC1CCSC1=O |
Appearance | Solid powder |
Description | Citiolone is a drug used in liver therapy. It is a derivative of the amino acid cysteine. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | citiolone citiolone, (+-)-isomer cythiolone N-acetylhomocysteine thiolactone Reducdyn Thioxidrene |
Reference | 1: Sexton A, Mbiya W, Morakinyo MK, Simoyi RH. Kinetics and mechanism of the oxidation of N-acetyl homocysteine thiolactone with aqueous iodine and iodate. J Phys Chem A. 2013 Dec 5;117(48):12693-702. doi: 10.1021/jp408540u. Epub 2013 Nov 19. PubMed PMID: 24164347. 2: Mbiya W, Choi B, Martincigh BS, Morakinyo MK, Simoyi RH. Oxyhalogen-sulfur chemistry: kinetics and mechanism of oxidation of N-acetyl homocysteine thiolactone by acidified bromate and aqueous bromine. J Phys Chem A. 2013 Dec 12;117(49):13059-69. doi: 10.1021/jp408304e. Epub 2013 Nov 27. PubMed PMID: 24156819. 3: Qian F. [Conjugation of Plasmodium falciparum Pfs25 to Pseudomonas aeruginosa ExoProtein A with different chemical linkers]. Zhongguo Ji Sheng Chong Xue Yu Ji Sheng Chong Bing Za Zhi. 2011 Aug;29(4):254-7. Chinese. PubMed PMID: 21972597. 4: Bertani I, Venturi V. Regulation of the N-acyl homoserine lactone-dependent quorum-sensing system in rhizosphere Pseudomonas putida WCS358 and cross-talk with the stationary-phase RpoS sigma factor and the global regulator GacA. Appl Environ Microbiol. 2004 Sep;70(9):5493-502. PubMed PMID: 15345437; PubMed Central PMCID: PMC520884. 5: Papaccio G, De Luca B, Pisanti FA. Macrophages and antioxidant status in the NOD mouse pancreas. J Cell Biochem. 1998 Dec 15;71(4):479-90. PubMed PMID: 9827694. 6: Bapu C, Rao PA, Sood PP. Restoration of methylmercury inhibited adenosine triphosphatases during vitamin and monothiol therapy. J Environ Pathol Toxicol Oncol. 1998;17(1):75-80. PubMed PMID: 9490323. 7: Emonet N, Leccia MT, Favier A, Beani JC, Richard MJ. Thiols and selenium: protective effect on human skin fibroblasts exposed to UVA radiation. J Photochem Photobiol B. 1997 Aug;40(1):84-90. PubMed PMID: 9301047. 8: de Barrio M, Tornero P, Prieto A, Sainza T, Zubeldia JM, Herrero T. Recurrent fixed drug eruption caused by citiolone. J Investig Allergol Clin Immunol. 1997 May-Jun;7(3):193-4. PubMed PMID: 9252880. 9: Powers RW, Chambers C, Larsen WJ. Diabetes-mediated decreases in ovarian superoxide dismutase activity are related to blood-follicle barrier and ovulation defects. Endocrinology. 1996 Jul;137(7):3101-10. PubMed PMID: 8770936. 10: Delgado PG, Florido Lopez F, de San Pedro BS. Fixed drug eruption due to citiolone. Contact Dermatitis. 1995 Nov;33(5):352. PubMed PMID: 8565496. 11: Luque Sánchez M, Romero Ortego R, Moreno Corredor A. [Serum sickness type reaction to citiolone]. Aten Primaria. 1995 Sep 30;16(5):295-6. Spanish. PubMed PMID: 7578844. 12: Sood PP, Bapu C, Vijayalakshmi K. Vitamins and monothiols efficacy in the restoration of adenosine nucleotide degradation enzymes altered during methylmercury intoxication. J Environ Pathol Toxicol Oncol. 1995;14(2):101-5. PubMed PMID: 9372838. 13: Strålin P, Marklund SL. Effects of oxidative stress on expression of extracellular superoxide dismutase, CuZn-superoxide dismutase and Mn-superoxide dismutase in human dermal fibroblasts. Biochem J. 1994 Mar 1;298 ( Pt 2):347-52. PubMed PMID: 8135741; PubMed Central PMCID: PMC1137946. 14: Papaccio G, Frascatore S, Pisanti FA. An increase in superoxide dismutase counteracts islet vascular alterations in low-dose streptozocin-treated mice. Histochemistry. 1994 Mar;101(3):215-21. PubMed PMID: 8056621. 15: Bapu C, Vijayalakshmi K, Sood PP. Comparison of monothiols and vitamin therapy administered alone or in combinations during methylmercury poisoning. Bull Environ Contam Toxicol. 1994 Feb;52(2):182-9. PubMed PMID: 8123976. 16: Burkart V, Kolb H. Protection of islet cells from inflammatory cell death in vitro. Clin Exp Immunol. 1993 Aug;93(2):273-8. PubMed PMID: 8348756; PubMed Central PMCID: PMC1554829. 17: Kruuv J, Glofcheski DJ. Further evidence for two modes of hypothermia damage. Cryobiology. 1993 Jun;30(3):313-21. PubMed PMID: 8370318. 18: Sood PP, Vijayalakshmi K, Bapu C. Ameliorative capacities of vitamins and monothiols administered alone or in combinations in methylmercury mobilisation in nervous and non-nervous tissues of mice. Cell Mol Biol (Noisy-le-grand). 1993 Mar;39(2):213-9. PubMed PMID: 8513276. 19: Naqvi SM, Hasan M. Acetylhomocysteine thiolactone protection against phosphamidon-induced alteration of regional superoxide dismutase activity in the central nervous system and its correlation with altered lipid peroxidation. Indian J Exp Biol. 1992 Sep;30(9):850-2. PubMed PMID: 1478721. 20: Vinay SD, Raghu KG, Sood PP. Differential therapeutic responses of thiol compounds in the reversal of methylmercury inhibited acid phosphatase and cathepsin E in the central nervous system of rat. Bull Environ Contam Toxicol. 1992 Jul;49(1):78-84. PubMed PMID: 1392297. |
PubChem Compound | 14520 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume